Cas no 590371-53-2 (4-(Trifluoromethyl)quinoline-8-carboxylic acid)

• Product Name: 4-(Trifluoromethyl)quinoline-8-carboxylic acid
• CAS No: 590371-53-2
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD08741364
• CID: 1091935
• PubChem ID: 11770587
• Update Time: 2025-08-02

4-(Trifluoromethyl)quinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)quinoline-8-carboxylic acid
• MFCD08741364
• AT39196
• 4-(trifluoromethyl)quinoline-8-carboxylicAcid
• 590371-53-2
• AKOS016038785
• SB70360

• MDL： MFCD08741364
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-4-5-15-9-6(8)2-1-3-7(9)10(16)17/h1-5H,(H,16,17)
• InChI Key： LJLOIOVSOLZOAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C2C(C(=O)O)=CC=CC2=1)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-(Trifluoromethyl)quinoline-8-carboxylic acid

Comprehensive Overview of 4-(Trifluoromethyl)quinoline-8-carboxylic acid (CAS No. 590371-53-2)

4-(Trifluoromethyl)quinoline-8-carboxylic acid (CAS No. 590371-53-2) is a high-value quinoline derivative widely utilized in pharmaceutical and agrochemical research. Its unique trifluoromethyl group enhances lipophilicity and metabolic stability, making it a critical intermediate in drug discovery. Researchers frequently search for "quinoline carboxylic acid synthesis" or "trifluoromethyl quinoline applications" to explore its potential in kinase inhibitors and antibacterial agents.

The compound’s structural versatility aligns with trending topics like "small molecule drug development" and "fluorine in medicinal chemistry." Its CAS No. 590371-53-2 is often queried alongside "quinoline-8-carboxylic acid derivatives" due to its role in optimizing bioavailability and target selectivity. Recent studies highlight its relevance in anticancer research, particularly in modulating protein-protein interactions.

From a synthetic perspective, 4-(Trifluoromethyl)quinoline-8-carboxylic acid is synthesized via Pd-catalyzed cross-coupling or microwave-assisted reactions, methods frequently searched by organic chemists. Its carboxylic acid moiety allows further functionalization, catering to demands for "custom fluorinated building blocks." The compound’s HPLC purity and NMR characterization data are critical for QC protocols, as noted in forums discussing "analytical validation for heterocycles."

Environmental and regulatory trends also drive interest in 590371-53-2. With increasing focus on green chemistry, researchers seek "solvent-free quinoline synthesis" or "catalytic trifluoromethylation" to align with sustainable practices. This compound’s low ecotoxicity profile further supports its adoption in crop protection formulations, a hot topic in "agrochemical innovation."

In summary, 4-(Trifluoromethyl)quinoline-8-carboxylic acid bridges multiple disciplines, from precision medicine to material science. Its CAS No. 590371-53-2 serves as a keystone for patents and publications, reflecting its prominence in answering "how to modify quinoline cores" or "trifluoromethyl effects on drug metabolism." As AI-driven molecular design advances, this compound remains a benchmark for structure-activity relationship studies.